Superior Safety Profile of Hydroxychloroquine Relative to Chloroquine: FDA FAERS Pharmacovigilance Analysis
In a disproportionality analysis of the FDA Adverse Event Reporting System (FAERS) spanning 2004–2019 (6,635,356 reports), chloroquine (CQ) exhibited significantly higher reporting odds ratios (ROR) than hydroxychloroquine (HCQ) for multiple serious adverse events. Specifically, CQ was uniquely associated with psychotic disorders, suicide/self-injury, and convulsions, while HCQ did not show these signals. The analysis also revealed differential risks for retinal disorders, cardiomyopathy, and hepatic events [1].
| Evidence Dimension | Adverse Event Risk (Reporting Odds Ratio) |
|---|---|
| Target Compound Data | No significant signal for psychotic disorders, suicide/self-injury, convulsions |
| Comparator Or Baseline | Chloroquine: Elevated ROR for psychotic disorders, suicide/self-injury, convulsions; higher ROR for cardiomyopathy, cardiac arrhythmias, retinal disorders, corneal disorders, hearing disorders, headache, hepatic disorders, severe cutaneous reactions, musculoskeletal disorders, and cytopenia |
| Quantified Difference | CQ shows positive signal for neuropsychiatric events where HCQ shows none; overall safety profile favors HCQ (authors conclude HCQ could serve as the drug of choice for future therapeutic purposes based on safety) |
| Conditions | FAERS database analysis, 2004–2019, 6,635,356 reports; multivariable logistic regression |
Why This Matters
For long-term autoimmune disease management, the absence of neuropsychiatric adverse event signals and a lower overall toxicity burden make HCQ the preferred 4-aminoquinoline, directly impacting patient adherence and clinical procurement decisions.
- [1] Papazisis, G., Siafis, S., Cepatyte, D., Giannis, D., Stamoula, E., Tzachanis, D., & Egberts, T. (2021). Safety profile of chloroquine and hydroxychloroquine: A disproportionality analysis of the FDA Adverse Event Reporting System database. European Review for Medical and Pharmacological Sciences, 25(19), 6003–6012. View Source
